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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyheptanal, with the Chemical Abstracts Service (CAS) number 17046-02-5, is an
alpha-hydroxy aldehyde. Its structure, featuring both a hydroxyl group and an aldehyde group
on adjacent carbons, makes it a molecule of interest in organic synthesis and potentially in
biological systems. This technical guide provides a comprehensive overview of the current
scientific knowledge regarding 2-Hydroxyheptanal, focusing on its chemical properties,
potential biological relevance, and the significant gaps in the existing research.

Chemical and Physical Properties

Quantitative data for 2-Hydroxyheptanal is summarized in the table below. These properties
are primarily derived from computational models and entries in chemical databases.
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Property Value Source
Molecular Formula C7H1402 PubChem[1]
Molecular Weight 130.18 g/mol PubChem[1]
IUPAC Name 2-hydroxyheptanal PubChem[1]
Synonyms 2-Hydroxyheptaldehyde LookChem
Density 0.934 g/cm? (predicted) GuideChem|2]
N ) 185.7 °C at 760 mmHg )
Boiling Point ) GuideChem([2]
(predicted)
Flash Point 70.9 °C (predicted) GuideChem|[2]
0.194 mmHg at 25°C )
Vapor Pressure ) GuideChem|[2]
(predicted)
Refractive Index 1.432 (predicted) GuideChem|[2]
LogP 1.12650 (predicted) GuideChem([2]
Topological Polar Surface Area  37.3 A2 Echemi[3]
Hydrogen Bond Donor Count 1 Echemi[3]
Hydrogen Bond Acceptor )
2 Echemi[3]

Count

Synthesis and Reactivity

Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-

Hydroxyheptanal are not readily available in the scientific literature. General methods for the

synthesis of alpha-hydroxy aldehydes often involve the oxidation of corresponding 1,2-diols or

the controlled reduction of alpha-ketoaldehydes.

The reactivity of 2-Hydroxyheptanal is dictated by its two functional groups:

e Aldehyde Group: This group is susceptible to oxidation to form 2-hydroxyheptanoic acid and

reduction to form heptane-1,2-diol. It can also participate in nucleophilic addition reactions
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and condensation reactions such as the aldol condensation.

» Hydroxyl Group: The secondary alcohol can undergo esterification and etherification
reactions.

Biological Significance and Potential Applications

A significant finding in the literature is the identification of 2-Hydroxyheptanal as a major
aldehydic product of lipid peroxidation of n-6 fatty acids, such as linoleic acid and arachidonic
acid.[4] This suggests that 2-Hydroxyheptanal may be formed in vivo under conditions of
oxidative stress.

The biological effects of 2-Hydroxyheptanal itself have not been extensively studied. However,
other products of lipid peroxidation, such as 4-hydroxy-2-nonenal (HNE), are known to be
highly reactive and involved in a variety of cellular signaling pathways and pathological
processes. Given its origin, 2-Hydroxyheptanal could potentially serve as a biomarker for lipid
peroxidation and may possess currently uncharacterized biological activities.

Due to the lack of specific research, its application in drug development is purely speculative at
this stage. The hydroxyl and aldehyde functionalities, however, present opportunities for its use
as a building block in the synthesis of more complex molecules.

Experimental Protocols

A thorough search of the scientific literature did not yield any specific, detailed experimental
protocols for the use of 2-Hydroxyheptanal in biological or chemical assays. Researchers
wishing to investigate this compound would need to develop and validate their own
methodologies.

Signaling Pathways and Logical Relationships

There is currently no information in the peer-reviewed scientific literature that directly implicates
2-Hydroxyheptanal in any specific cellular signaling pathways. Consequently, no signaling
pathway diagrams can be generated at this time.

The logical relationship of its formation is outlined in the workflow diagram below.
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Formation of 2-Hydroxyheptanal via Lipid Peroxidation

n-6 Fatty Acids Oxidative Stress
(e.g., Linoleic Acid, Arachidonic Acid) (e.g., Reactive Oxygen Species)

Lipid Peroxidation

Other Aldehydic Products
(e.g., 4-hydroxy-2-nonenal)

2-Hydroxyheptanal

Click to download full resolution via product page

Caption: A diagram illustrating the generation of 2-Hydroxyheptanal from n-6 fatty acids
through lipid peroxidation, a process initiated by oxidative stress.

Conclusion and Future Directions

2-Hydroxyheptanal is a chemical entity with well-defined basic properties but a significant lack
of in-depth research. Its identification as a product of lipid peroxidation is a crucial piece of
information that suggests potential biological relevance, possibly as a biomarker or a bioactive
molecule in its own right.

The dearth of information on its synthesis, reactivity, and biological effects presents a clear
opportunity for future research. Key areas for investigation include:

* Development of robust and scalable synthetic routes.

+ Characterization of its reactivity and stability.
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 Investigation of its biological effects in various cell-based and in vivo models, particularly in
the context of oxidative stress.

» Elucidation of its role, if any, in cellular signaling pathways.

For professionals in drug development, while 2-Hydroxyheptanal is not currently a direct
target or therapeutic, its potential as a biomarker for diseases associated with oxidative stress
warrants further exploration. Furthermore, its structure could serve as a scaffold for the
development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Hydroxyheptanal | C7H1402 | CID 161209 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Page loading... [guidechem.com]
e 3. echemi.com [echemi.com]

e 4. alpha-Hydroxyaldehydes, products of lipid peroxidation - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyheptanal
(CAS: 17046-02-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095475#2-hydroxyheptanal-cas-number-17046-02-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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